Cas no 954648-95-4 (N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-chlorophenyl)acetamide)

• Product Name: N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-chlorophenyl)acetamide
• CAS No: 954648-95-4
• MF: C₂₀H₂₅ClN₂OS
• MW: 376.943302869797
• CID: 6407946
• PubChem ID: 16931801
• Update Time: 2025-07-09

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-chlorophenyl)acetamide
• N-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-2-(4-chlorophenyl)acetamide
• 954648-95-4
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2-(4-chlorophenyl)acetamide
• AKOS024645933
• N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2-(4-chlorophenyl)acetamide
• F2392-0710

• Inchi： 1S/C20H25ClN2OS/c21-18-7-5-16(6-8-18)13-20(24)22-14-19(17-9-12-25-15-17)23-10-3-1-2-4-11-23/h5-9,12,15,19H,1-4,10-11,13-14H2,(H,22,24)
• InChI Key： MPEANACPRZNZSN-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCCCCC1)C1C=CSC=1)(=O)CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 376.1376123g/mol
• Monoisotopic Mass: 376.1376123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 60.6Ų

Additional information on N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-chlorophenyl)acetamide

Comprehensive Analysis of N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-chlorophenyl)acetamide (CAS No. 954648-95-4)

The compound N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-chlorophenyl)acetamide (CAS No. 954648-95-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene ring, an azepane moiety, and a 4-chlorophenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The compound's molecular weight and lipophilicity are key factors influencing its bioavailability, a topic frequently searched by professionals in drug development.

In recent years, the demand for novel heterocyclic compounds like N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-chlorophenyl)acetamide has surged due to their versatility in medicinal chemistry. A common query in search engines revolves around its synthetic route and reaction mechanisms, highlighting the need for detailed methodological insights. The incorporation of a thiophene ring, a sulfur-containing heterocycle, is particularly noteworthy as it often enhances binding affinity in drug-receptor interactions. This aligns with the growing trend of exploring sulfur-based pharmacophores in modern therapeutics.

Another area of interest is the compound's spectroscopic characterization, including NMR and mass spectrometry data, which are critical for quality control and structural verification. Laboratories frequently search for reference spectra of CAS No. 954648-95-4 to streamline their analytical workflows. Additionally, the 4-chlorophenyl group in its structure has been linked to improved metabolic stability, a feature highly sought after in the design of long-acting pharmaceuticals. This aspect resonates with the industry's focus on drug half-life optimization, a hot topic in pharmacokinetic studies.

The azepane moiety in N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-chlorophenyl)acetamide is another structural highlight, as saturated nitrogen-containing rings are known to confer favorable conformational flexibility and solubility. These properties are frequently discussed in forums dedicated to drug formulation and delivery systems. Moreover, the compound's potential as a central nervous system (CNS) agent has sparked curiosity, given the blood-brain barrier permeability of similar analogs. This aligns with the rising demand for neurologically active compounds in treating disorders like epilepsy and neuropathic pain.

From a green chemistry perspective, researchers are exploring eco-friendly synthesis methods for CAS No. 954648-95-4, reflecting the broader shift toward sustainable pharmaceutical manufacturing. Questions about catalyst selection and solvent reduction in its production are increasingly common in academic and industrial circles. Furthermore, computational studies, including molecular docking and QSAR modeling, are being employed to predict its bioactivity, a technique widely searched by computational chemists.

In conclusion, N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-chlorophenyl)acetamide represents a fascinating intersection of structural complexity and therapeutic potential. Its multifaceted applications, from drug discovery to material science, make it a subject of ongoing investigation. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.